Cas no 35175-14-5 (1H-Imidazole-2-methanol,a,a,1-trimethyl-5-nitro-)

• Product Name: 1H-Imidazole-2-methanol,a,a,1-trimethyl-5-nitro-
• CAS No: 35175-14-5
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 318252
• PubChem ID: 329754749
• Update Time: 2025-07-08

1H-Imidazole-2-methanol,a,a,1-trimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol,a,a,1-trimethyl-5-nitro-
• Ipronidazole-OH-D2
• 2-(1-methyl-5-nitroimidazol-2-yl)propan-2-ol
• Hydroxy Ipronidazole
• Ipronidazole-OH
• 2-(1-METHYL-5-NITRO-1H-IMIDAZOL-2-YL)-PROPAN-2-OL
• 2-(1-Methyl-5-nitro-1H-imidazol-2-yl)propan-2-ol Hydroxy-ipronidazole IPZOH
• IPZOH
• 2-(1-Methyl-5-nitro-1H-imidazol-2-yl)propan-2-ol
• Hydroxy-ipronidazole
• 2-(1-Hydroxy-1-methylethyl)-1-methyl-5-nitroimidazole
• L 12407
• NS00000155
• ALPHA-HYDROXYIPRONIDAZOLE
• 8775PKJ47U
• Ipronidazole-hydroxy
• 2(2-hydroxy)-Isopropyl-1-methyl-5-nitroimidazole
• L12407
• alpha,alpha,1-Trimethyl-5-nitro-1H-imidazole-2-methanol
• CS-0109895
• HY-135212
• DTXSID90188664
• 2-(1-Methyl-5-nitro-1H-imidazol-2-yl)-2-propanol #
• Ipronidazole-OH, VETRANAL(TM), analytical standard
• UNII-8775PKJ47U
• Hydroxyipronidazole
• AKOS006281659
• FT-0669688
• 2-(2-hydroxy-2-propyl)-1-methyl-5-nitroimidazole
• L-12407
• SCHEMBL11738217
• 1H-Imidazole-2-methanol, alpha,alpha,1-trimethyl-5-nitro-
• FT-0669687
• 2-Isopropyl-(2-ol)-1-methyl-5-nitroimidazole
• J-019974
• 35175-14-5
• AKOS040745960
• G13385
• DA-54160

• MDL： MFCD07366663
• Inchi： 1S/C7H11N3O3/c1-7(2,11)6-8-4-5(9(6)3)10(12)13/h4,11H,1-3H3
• InChI Key： DTHPMNDYKOSVFR-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1=NC=C([N+](=O)[O-])N1C

Computed Properties

• Exact Mass: 185.08000
• Monoisotopic Mass: 257.060742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: -0.5

Experimental Properties

• Color/Form: NA
• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 108-110°C
• Boiling Point: 367.7±22.0 °C at 760 mmHg
• Flash Point: 176.2 ℃
• Refractive Index: 1.579
• Solubility: Slightly soluble (10 g/l) (25 º C),
• PSA: 83.87000
• LogP: 1.07890

1H-Imidazole-2-methanol,a,a,1-trimethyl-5-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1H-Imidazole-2-methanol,a,a,1-trimethyl-5-nitro-

Recent Advances in the Study of 1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro- (CAS: 35175-14-5): A Comprehensive Research Brief

1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro- (CAS: 35175-14-5) is a nitroimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the key areas of investigation has been the compound's mechanism of action. Studies suggest that the nitro group in 1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro- plays a critical role in its bioactivity, enabling it to act as a prodrug that is reduced under hypoxic conditions, a feature particularly relevant in targeting tumor microenvironments. Recent in vitro experiments have demonstrated its efficacy against a range of cancer cell lines, with promising results in inducing apoptosis and inhibiting cell proliferation. These findings underscore its potential as a lead compound for the development of hypoxia-selective anticancer agents.

In addition to its anticancer properties, research has also focused on the antimicrobial potential of 1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro-. A 2023 study published in the Journal of Medicinal Chemistry reported its potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways, making it a promising candidate for further development as an antimicrobial agent.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production and purification processes of 1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro-. A novel green chemistry approach, utilizing microwave-assisted synthesis, has been reported to significantly improve yield and reduce reaction times compared to traditional methods. This innovation not only enhances the scalability of production but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro-. Pharmacokinetic studies have identified issues with its bioavailability and metabolic stability, prompting ongoing research into prodrug strategies and formulation optimization. Recent preclinical studies have explored various delivery systems, including nanoparticle encapsulation and liposomal formulations, to address these limitations and improve therapeutic outcomes.

In conclusion, 1H-Imidazole-2-methanol,α,α,1-trimethyl-5-nitro- (CAS: 35175-14-5) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual activity against cancer and microbial pathogens, coupled with recent synthetic advancements, positions it as a valuable compound for future drug development efforts. Continued research into its mechanism of action and formulation strategies will be crucial for realizing its full therapeutic potential in clinical settings.